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Swertiapunimarin Swertiapunimarin Swertiapunimarin is a natural product found in Gentiana olivieri, Swertia punicea, and Swertia japonica with data available.
Brand Name: Vulcanchem
CAS No.: 151140-40-8
VCID: VC21128889
InChI: InChI=1S/C22H32O14/c1-2-8-9-3-4-31-19(30)10(9)6-32-20(8)36-22-18(29)16(27)14(25)12(35-22)7-33-21-17(28)15(26)13(24)11(5-23)34-21/h2,6,8-9,11-18,20-29H,1,3-5,7H2/t8-,9+,11-,12-,13-,14-,15+,16+,17-,18-,20+,21-,22+/m1/s1
SMILES: C=CC1C2CCOC(=O)C2=COC1OC3C(C(C(C(O3)COC4C(C(C(C(O4)CO)O)O)O)O)O)O
Molecular Formula: C22H32O14
Molecular Weight: 520.5 g/mol

Swertiapunimarin

CAS No.: 151140-40-8

Cat. No.: VC21128889

Molecular Formula: C22H32O14

Molecular Weight: 520.5 g/mol

* For research use only. Not for human or veterinary use.

Swertiapunimarin - 151140-40-8

Specification

Description Swertiapunimarin is a natural product found in Gentiana olivieri, Swertia punicea, and Swertia japonica with data available.
CAS No. 151140-40-8
Molecular Formula C22H32O14
Molecular Weight 520.5 g/mol
IUPAC Name (3S,4R,4aS)-4-ethenyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-4,4a,5,6-tetrahydro-3H-pyrano[3,4-c]pyran-8-one
Standard InChI InChI=1S/C22H32O14/c1-2-8-9-3-4-31-19(30)10(9)6-32-20(8)36-22-18(29)16(27)14(25)12(35-22)7-33-21-17(28)15(26)13(24)11(5-23)34-21/h2,6,8-9,11-18,20-29H,1,3-5,7H2/t8-,9+,11-,12-,13-,14-,15+,16+,17-,18-,20+,21-,22+/m1/s1
Standard InChI Key LILOLDYAQAFVGN-DFOQSZTGSA-N
Isomeric SMILES C=C[C@@H]1[C@@H]2CCOC(=O)C2=CO[C@H]1O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O)O
SMILES C=CC1C2CCOC(=O)C2=COC1OC3C(C(C(C(O3)COC4C(C(C(C(O4)CO)O)O)O)O)O)O
Canonical SMILES C=CC1C2CCOC(=O)C2=COC1OC3C(C(C(C(O3)COC4C(C(C(C(O4)CO)O)O)O)O)O)O

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